
A Technical Guide to 2'-Deoxycytidine-15N3:
Structure, Synthesis, and Application

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2'-Deoxycytidine-15N3

Cat. No.: B15598703 Get Quote

Abstract

This technical guide provides an in-depth overview of 2'-Deoxycytidine-15N3, a stable

isotope-labeled (SIL) nucleoside critical for advanced biochemical and biomedical research.

Nitrogen-15 (¹⁵N) labeling offers a non-radioactive method for tracing and quantifying biological

molecules, making ¹⁵N-labeled compounds indispensable tools in metabolomics, proteomics,

and nucleic acid analysis.[1][2][3] 2'-Deoxycytidine-15N3, where all three nitrogen atoms of

the cytosine base are replaced with the ¹⁵N isotope, serves as a vital internal standard for mass

spectrometry-based quantification and as a structural probe in NMR spectroscopy.[4][5][6] This

document details its molecular structure, outlines a conceptual synthetic pathway, and

describes its primary applications with detailed experimental protocols for researchers,

scientists, and drug development professionals.

Molecular Structure and Properties
2'-Deoxycytidine-15N3 is structurally identical to its endogenous counterpart, 2'-deoxycytidine,

with the exception of the isotopic composition of its nitrogen atoms. This substitution increases

the molecular mass by three Daltons without altering its chemical properties, making it an ideal

tracer and internal standard.[7]

Chemical Structure
The molecule consists of a pyrimidine base (cytosine) attached to a deoxyribose sugar moiety.

The key feature is the incorporation of ¹⁵N at the N1, N3, and N4 positions of the cytosine ring.
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Molecular Structure of 2'-Deoxycytidine-15N3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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